Cas no 2228957-16-0 (3-tert-butyl-4-ethenyl-1H-pyrazole)

• Product Name: 3-tert-butyl-4-ethenyl-1H-pyrazole
• CAS No: 2228957-16-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5819561
• PubChem ID: 165627919
• Update Time: 2025-06-15

3-tert-butyl-4-ethenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-ethenyl-1H-pyrazole
• 2228957-16-0
• EN300-1779830

• Inchi： 1S/C9H14N2/c1-5-7-6-10-11-8(7)9(2,3)4/h5-6H,1H2,2-4H3,(H,10,11)
• InChI Key： HHRBBGHJWGFZII-UHFFFAOYSA-N
• SMILES： N1C(=C(C=C)C=N1)C(C)(C)C

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-tert-butyl-4-ethenyl-1H-pyrazole

Introduction to 3-tert-butyl-4-ethenyl-1H-pyrazole (CAS No. 2228957-16-0)

3-tert-butyl-4-ethenyl-1H-pyrazole, with the CAS number 2228957-16-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of 3-tert-butyl-4-ethenyl-1H-pyrazole make it a valuable building block for the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 3-tert-butyl-4-ethenyl-1H-pyrazole consists of a pyrazole ring substituted with a tert-butyl group at the 3-position and an ethenyl (vinyl) group at the 4-position. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the ethenyl group introduces a double bond that can participate in various chemical reactions, such as addition and polymerization. These structural characteristics make 3-tert-butyl-4-ethenyl-1H-pyrazole an attractive candidate for use in the development of new materials and pharmaceuticals.

In recent years, significant research has been conducted to explore the potential applications of 3-tert-butyl-4-ethenyl-1H-pyrazole. One notable area of interest is its use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. For instance, pyrazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The tert-butyl and ethenyl substituents in 3-tert-butyl-4-ethenyl-1H-pyrazole can be further modified to enhance these biological activities or to introduce new functionalities.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 3-tert-butyl-4-ethenyl-1H-pyrazole as a scaffold for developing novel anti-inflammatory drugs. The researchers synthesized a series of derivatives by modifying the ethenyl group and evaluated their anti-inflammatory activity in vitro and in vivo. The results showed that several derivatives exhibited potent anti-inflammatory effects, suggesting that 3-tert-butyl-4-ethenyl-1H-pyrazole could serve as a promising lead compound for further drug development.

Beyond its applications in pharmaceuticals, 3-tert-butyl-4-ethenyl-1H-pyrazole has also been investigated for its use in materials science. The presence of the ethenyl group allows for polymerization reactions, making it a potential monomer for synthesizing functional polymers with unique properties. For example, researchers at the University of California, Berkeley, have developed a series of polymeric materials using 3-tert-butyl-4-ethenyl-1H-pyrazole as a monomer. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for various industrial applications.

The synthesis of 3-tert-butyl-4-ethenyl-1H-pyrazole typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of tert-butyliminoacetonitrile with acetylene followed by cyclization to form the pyrazole ring. This method provides good yields and is scalable for industrial production. However, recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways. For instance, palladium-catalyzed cross-coupling reactions have been used to introduce the ethenyl group directly onto the pyrazole ring, reducing the number of steps required and minimizing waste generation.

The physical properties of 3-tert-butyl-4-ethenyl-1H-pyrazole, such as its melting point, boiling point, and solubility, are crucial for its practical applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. For example, at room temperature, 3-tert-butyl-4.ethenyl.1H.pyrazole is a solid with a melting point around 85°C. Its solubility in common organic solvents like ethanol and dichloromethane makes it easy to handle in laboratory settings.

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